Cas no 216581-76-9 (1-Acryloyloxy-3-hydroxyadamantane)

• Product Name: 1-Acryloyloxy-3-hydroxyadamantane
• CAS No: 216581-76-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD13194929
• CID: 66951
• PubChem ID: 253660526
• Update Time: 2025-11-02

1-Acryloyloxy-3-hydroxyadamantane Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyadamantan-1-yl acrylate
• 1-Acryloyloxy-3-hydroxyadamantane
• 3-Hydroxy-1-adamantyl acrylate
• 2-Propenoic acid 3-hydroxytricyclo[3.3.1.13,7]dec-1-yl ester
• (3-hydroxy-1-adamantyl) prop-2-enoate
• 1,3-Adamantanediol monoacrylate
• 1,3-ADAMANTANEDIOL MONOMETHACRYLATE
• 1-acryloyloxy-3-adamantanol
• 3-hydroxyadamantan-1-yl prop-2-enoate
• acrylic acid 3-hydroxy-1-adamantyl
• Acrylic Acid 3-Hydroxy-1-adamantyl Ester
• acrylic acid 3-hydroxyadamantane-1-yl
• HADMA
• 3-hydroxy-1-adamantylacrylate
• DKDKCSYKDZNMMA-UHFFFAOYSA-N
• OR41029
• AK103096
• AX8234635
• A2859
• 3-Hydroxytricyclo[3.3.1.1~3,7~]dec-1-yl prop-2-enoate
• 2-Propenoic acid,3-
• AS-60929
• D88537
• AKOS016005144
• DTXSID30944261
• MFCD13194929
• SCHEMBL42912
• AMY11183
• AC-32108
• 216581-76-9
• 3-Hydroxyadamantan-1-ylacrylate
• SY055242
• SCHEMBL18714057

• MDL： MFCD13194929
• Inchi： 1S/C13H18O3/c1-2-11(14)16-13-6-9-3-10(7-13)5-12(15,4-9)8-13/h2,9-10,15H,1,3-8H2
• InChI Key： DKDKCSYKDZNMMA-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C12CC3CC(CC(C3)(C1)O)C2

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2

Experimental Properties

• Density: 1.20
• Melting Point: 70.0 to 74.0 deg-C
• Boiling Point: 314ºC
• Flash Point: 128ºC
• Refractive Index: 1.553
• PSA: 46.53000
• LogP: 1.79930

1-Acryloyloxy-3-hydroxyadamantane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Other Chemical Reagents
• Material Chemicals High Polymer Materials

Additional information on 1-Acryloyloxy-3-hydroxyadamantane

Professional Introduction to Compound with CAS No. 216581-76-9 and Product Name: 1-Acryloyloxy-3-hydroxyadamantane

1-Acryloyloxy-3-hydroxyadamantane, identified by its CAS number 216581-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of adamantane derivatives, which are known for their unique structural properties and broad applications. The presence of both an acryloyloxy group and a hydroxyl group in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The adamantane core, characterized by its highly stable and rigid tricyclic structure, provides exceptional chemical resistance and spatial orientation, which are critical factors in drug design. This structural motif has been widely explored for its ability to enhance the bioavailability and metabolic stability of therapeutic agents. In recent years, researchers have been increasingly interested in leveraging the potential of adamantane derivatives to develop innovative treatments for various diseases.

One of the most compelling aspects of 1-Acryloyloxy-3-hydroxyadamantane is its utility as a building block in the synthesis of more complex pharmacophores. The acryloyloxy group, for instance, can undergo polymerization reactions to form polymers with specific functional properties, making it valuable in material science applications. Additionally, the hydroxyl group offers opportunities for further functionalization through esterification, etherification, or other transformations, enabling the creation of a diverse array of derivatives with tailored biological activities.

In the realm of pharmaceutical research, 1-Acryloyloxy-3-hydroxyadamantane has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. Studies have demonstrated that adamantane derivatives can interact with biological targets in unique ways due to their rigid structure, which can improve binding affinity and selectivity. The hydroxyl and acryloyloxy functional groups further enhance this potential by allowing for the introduction of additional pharmacological moieties.

Recent advancements in computational chemistry have facilitated the design of novel analogs of 1-Acryloyloxy-3-hydroxyadamantane with enhanced therapeutic profiles. Molecular modeling techniques have been employed to predict how modifications to the molecular structure can influence biological activity. These studies have highlighted the importance of optimizing both the adamantane core and the attached functional groups to achieve desired pharmacological effects.

The synthesis of 1-Acryloyloxy-3-hydroxyadamantane typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to construct the adamantane framework efficiently. The introduction of the acryloyloxy and hydroxyl groups is often achieved through regioselective functionalization strategies that preserve the integrity of the core structure.

The applications of 1-Acryloyloxy-3-hydroxyadamantane extend beyond pharmaceuticals into other areas such as polymer chemistry and materials science. Its incorporation into polymers can result in materials with improved mechanical strength, thermal stability, and biocompatibility. These properties make it a promising candidate for use in biomedical devices, drug delivery systems, and advanced coatings.

Current research efforts are focused on exploring new synthetic routes to 1-Acryloyloxy-3-hydroxyadamantane that are more efficient and environmentally sustainable. Green chemistry principles are being applied to minimize waste and reduce energy consumption during synthesis. Additionally, biocatalytic approaches are being investigated as alternative methods for introducing functional groups into the molecular structure.

The potential therapeutic applications of 1-Acryloyloxy-3-hydroxyadamantane continue to be a subject of intense investigation. Preclinical studies have shown promising results in models of inflammation and cancer, where derivatives of this compound have demonstrated inhibitory effects on key signaling pathways. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical use.

In conclusion,1-Acryloyloxy-3-hydroxyadamantane (CAS No. 216581-76-9) represents a significant advancement in synthetic chemistry with broad implications for drug development and materials science. Its unique structural features make it a valuable intermediate for creating novel bioactive molecules with potential therapeutic applications across multiple disease areas. As research progresses，the full scope of its utility is expected to expand，driven by innovative synthetic methodologies and computational approaches.